(Z)-PUGNAc

O-GlcNAcase inhibition oxime stereochemistry stereoisomer potency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H19N3O7
Molecular Weight 353.33 g/mol
Cat. No. B15603999
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Technical Parameters


Basic Identity
Product Name(Z)-PUGNAc
Molecular FormulaC15H19N3O7
Molecular Weight353.33 g/mol
Structural Identifiers
InChIInChI=1S/C15H19N3O7/c1-8(20)16-11-13(22)12(21)10(7-19)24-14(11)18-25-15(23)17-9-5-3-2-4-6-9/h2-6,10-13,19,21-22H,7H2,1H3,(H,16,20)(H,17,23)/b18-14+
InChIKeyPBLNJFVQMUMOJY-NBVRZTHBSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(Z)-PUGNAc for Research Procurement: O-GlcNAcase and β-Hexosaminidase Dual Inhibitor Stereoisomer


(Z)-PUGNAc (CAS 132489-69-1) is the Z-oxime stereoisomer of O-(2-acetamido-2-deoxy-D-glucopyranosylidene)amino N-phenylcarbamate, a cell-permeable, reversible competitive inhibitor of the glycoside hydrolase O-GlcNAcase (OGA, EC 3.2.1.169) and the functionally related lysosomal β-hexosaminidases (HexA/B, EC 3.2.1.52). It is classified within the PUGNAc family of transition-state analogue inhibitors and is characterized by a phenylcarbamoyl oxime moiety at the anomeric carbon that mimics the oxazoline intermediate of GH84 and GH20 enzyme catalysis. The compound exhibits inhibition constants (Ki) of 46 nM for O-GlcNAcase and 36 nM for β-hexosaminidase [1], and increases global O-GlcNAc levels approximately 2-fold in HT29 human colon cancer cells at standard working concentrations [2]. Critically, the (Z)-configuration of the oxime double bond is a structural determinant of inhibitory potency; the corresponding (E)-isomer is vastly less active [3].

Workflow
O-GlcNAcase / β-hexosaminidase dual-inhibition study context
Selection Logic
Requires verified (Z)-oxime stereochemistry for pathway-response studies
Cell Permeability
Cell-permeable probe for intact-cell O-GlcNAc elevation assays

Why (Z)-PUGNAc Cannot Be Substituted with Non-Stereochemically Defined PUGNAc or Selective OGA Inhibitors


Generic substitution of (Z)-PUGNAc with racemic PUGNAc, the (E)-isomer alone, or any stereochemically undefined preparation introduces a critical loss of O-GlcNAcase inhibitory potency that undermines experimental reproducibility. The (E)-stereoisomer achieves only approximately 10% inhibition of recombinant O-GlcNAcase at 1 μM, compared to approximately 80% inhibition by the (Z)-isomer at the identical concentration [1]. Consequently, procurement of PUGNAc without verified (Z)-stereochemistry commits the experiment to an undefined mixture in which the poorly active (E)-form may dominate the composition. Beyond stereochemical identity, substituting (Z)-PUGNAc with highly selective OGA inhibitors such as Thiamet G or NButGT eliminates concomitant β-hexosaminidase inhibition—a property that materially alters downstream cellular phenotypes, including insulin signaling outcomes that are specifically attributable to dual enzyme targeting rather than O-GlcNAc elevation alone [2]. These two dimensions—stereochemical purity and target selectivity profile—cannot be compensated for by adjusting inhibitor concentration and must be verified at the procurement stage.

Stereochemistry Racemic or (E)-isomer PUGNAc vastly reduces OGA inhibition; potency profile may not transfer.
Selectivity Substituting Thiamet G or NButGT eliminates hexosaminidase co-inhibition, altering insulin signaling endpoints.
Structural Analog Truncated analogs like LOGNAc lack the phenyl carbamate pharmacophore; enzyme inhibition may shift significantly.

(Z)-PUGNAc Quantitative Differentiation Evidence: Stereoisomer Potency, Selectivity Profile, and Functional Divergence Versus Comparator OGA Inhibitors


Evidence 1: (Z)-PUGNAc Versus (E)-PUGNAc Stereoisomer O-GlcNAcase Inhibitory Potency

The Z-oxime stereoisomer of PUGNAc is a vastly more potent O-GlcNAcase inhibitor than the E-oxime stereoisomer. Using recombinant O-GlcNAcase and a fluorogenic substrate in vitro, (Z)-PUGNAc at 1 μM inhibited approximately 80% of enzyme activity, whereas (E)-PUGNAc at the identical 1 μM concentration inhibited only approximately 10% of activity [1]. This approximately 8-fold greater fractional inhibition at a matched concentration translates to a difference in apparent binding affinity that renders the (E)-isomer functionally inadequate for O-GlcNAcase inhibition in most experimental contexts. In intact HEK and HeLa cell systems, (Z)-PUGNAc induced an approximately 1.4-fold increase in O-GlcNAc incorporation on proteins, confirming that the stereochemical advantage observed in vitro translates into enhanced cellular O-GlcNAc elevation [1].

(Z) vs (E) Stereoisomer Potency
Head-to-head
~8-fold greater fractional inhibition at 1 μM
Reported stereochemical-control context: (Z)-oxime drives inhibitory potency.
Recombinant OGA and intact-cell data; undefined stereochemistry risks weak inhibition.
O-GlcNAcase inhibition oxime stereochemistry stereoisomer potency enzyme kinetics

Evidence 2: (Z)-PUGNAc Versus Thiamet G—OGA/Hexosaminidase Selectivity Profile

(Z)-PUGNAc is a dual inhibitor of O-GlcNAcase (Ki = 46 nM) and lysosomal β-hexosaminidase (Ki = 36 nM), exhibiting a selectivity ratio of approximately 1.3-fold between the two target enzymes—effectively non-selective [1]. In contrast, Thiamet G inhibits O-GlcNAcase with a Ki of 21 nM while displaying 37,000-fold selectivity over human lysosomal β-hexosaminidase [2]. The 37,000-fold selectivity window for Thiamet G means that at concentrations sufficient for complete OGA inhibition, hexosaminidase activity remains essentially unperturbed, whereas (Z)-PUGNAc at its effective OGA-inhibitory concentration simultaneously blocks hexosaminidase. This difference in selectivity is structurally grounded: the phenylcarbamate moiety of PUGNAc projects toward solvent in the enzyme-inhibitor complex, allowing the inhibitor to be accommodated in the active sites of both GH84 (OGA) and GH20 (hexosaminidase) enzymes with comparable affinity [3].

OGA/Hexosaminidase Selectivity vs Thiamet G
Cross-study
~1.3-fold vs 37,000-fold selectivity window
Assay context: effectively non-selective dual inhibitor vs high-selectivity comparator.
Confounded phenotypes possible if selectivity profile mismatches experimental question.
enzyme inhibitor selectivity O-GlcNAcase lysosomal hexosaminidase Thiamet G off-target inhibition

Evidence 3: (Z)-PUGNAc Versus NButGT—Functional Divergence in Insulin Signaling Outcomes Attributable to Selectivity Differences

Treatment of 3T3-L1 adipocytes with (Z)-PUGNAc induces insulin desensitization characterized by impaired insulin-stimulated Akt phosphorylation, a phenotype historically attributed to global O-GlcNAc elevation. However, treatment of the same 3T3-L1 adipocyte model with NButGT—a selective OGA inhibitor with 1,200-fold selectivity over lysosomal β-hexosaminidase (Ki for OGA = 0.23 μM)—produces comparable or greater global O-GlcNAc elevation yet does not replicate the insulin-desensitizing effects of (Z)-PUGNAc [1]. This functional divergence directly implicates concomitant β-hexosaminidase inhibition, rather than O-GlcNAc elevation per se, as the mechanistic driver of PUGNAc-induced insulin resistance. In rodent models, prolonged NButGT administration dramatically elevates O-GlcNAc levels in all tissues assayed without perturbing insulin sensitivity or glucohomeostasis, further corroborating that the metabolic phenotype of (Z)-PUGNAc arises from its dual-target pharmacology [2].

Insulin Signaling Divergence vs NButGT
Cross-study
Dual inhibition induces insulin desensitization; selective OGA inhibition does not.
Reported model-response context: phenotype attributed to hexosaminidase co-inhibition.
3T3-L1 adipocyte and rodent model data.
insulin resistance O-GlcNAcylation NButGT adipocyte biology hexosaminidase off-target

Evidence 4: (Z)-PUGNAc Versus GlcNAcstatin—Potency Gap and Selectivity Contrast

GlcNAcstatin, a glucoimidazole-based inhibitor designed using structural information from the O-GlcNAcase–PUGNAc co-crystal complex, achieves a Ki of 5 pM against O-GlcNAcase—approximately 9,200-fold more potent than (Z)-PUGNAc (Ki = 46 nM)—and exhibits 100,000-fold selectivity over human lysosomal HexA/B [1]. When applied to HEK 293 cells, GlcNAcstatin qualitatively appears more efficient than PUGNAc at raising intracellular O-GlcNAc levels as assessed by Western blot [1]. This potency differential is large enough that experimental protocols optimized for PUGNAc (typically 50–100 μM for cell treatment) cannot be directly translated to GlcNAcstatin, and vice versa. Moreover, the approximately 100,000-fold difference in hexosaminidase selectivity between these two inhibitors means that GlcNAcstatin can be used to cleanly dissect OGA-dependent phenotypes, whereas (Z)-PUGNAc simultaneously interrogates both OGA and hexosaminidase-dependent pathways.

Potency Gap vs GlcNAcstatin
Cross-study
~9,200-fold more potent; 100,000-fold selectivity over HexA/B
Assay potency context: dictates non-interchangeability in dose-response studies.
Picomolar Ki for ultrapotent OGA-selective inhibition.
GlcNAcstatin picomolar inhibitor O-GlcNAcase inhibitor potency structure-based design

Evidence 5: PUGNAc Versus LOGNAc and N-Acetyl Gluconolactam—Structural Determinants of Inhibitor Potency

Kinetic, thermodynamic, and crystallographic comparison of PUGNAc against two simpler OGA inhibitors—LOGNAc (a lactone oxime) and N-acetyl gluconolactam—using the bacterial OGA homologue BtGH84 from Bacteroides thetaiotaomicron demonstrates that both LOGNAc and the N-acetyl gluconolactam are significantly poorer inhibitors than PUGNAc [1]. The structural basis for this difference lies in the phenyl carbamate adornment of PUGNAc, which engages additional binding interactions with the enzyme surface while the GlcNAc sugar moiety is buried deep in the active-site pocket. LOGNAc and the lactam, which lack this phenyl carbamate extension, fail to capture these auxiliary binding energies, resulting in weaker inhibition that reflects poorer mimicry of transition-state geometry and steric clashes upon binding [1]. This structure-activity relationship establishes that the phenyl carbamate moiety is not a dispensable appendage but an essential pharmacophoric element for achieving nanomolar potency within the PUGNAc chemotype.

Phenyl Carbamate vs Truncated Analogs
Data to verify
LOGNAc and lactam reported as significantly poorer inhibitors.
Class-level structure-activity relationship review; essential pharmacophore context.
Exact Ki values not available; bacterial homologue data; source-specific review.
transition state mimicry phenyl carbamate LOGNAc structure-activity relationship GH84 glycosidase

(Z)-PUGNAc Application Scenarios: When Dual OGA/Hexosaminidase Inhibition Defines Experimental Value


Dual-Target Pharmacological Studies Requiring Concomitant O-GlcNAcase and Lysosomal β-Hexosaminidase Inhibition

In experimental designs where the research question requires simultaneous blockade of both OGA (GH84) and lysosomal β-hexosaminidases HexA/HexB (GH20), (Z)-PUGNAc is the appropriate tool compound. Its near-equipotent inhibition of both enzymes (Ki = 46 nM and 36 nM, respectively) [1] provides a defined dual-inhibition profile that cannot be achieved with selective OGA inhibitors such as Thiamet G (37,000-fold selectivity) or NButGT (600–1,200-fold selectivity) [2]. This scenario is particularly relevant when studying glycoconjugate metabolism at the intersection of cytoplasmic O-GlcNAc cycling and lysosomal glycolipid/glycoprotein catabolism, where the two enzyme systems may exhibit functional crosstalk.

Chemical Dissection of Insulin Resistance Mechanisms: Distinguishing O-GlcNAc-Dependent from Hexosaminidase-Dependent Metabolic Phenotypes

(Z)-PUGNAc induces insulin resistance in 3T3-L1 adipocytes and rat skeletal muscle, whereas the selective OGA inhibitor NButGT elevates global O-GlcNAc levels without causing insulin desensitization [1]. This differential pharmacology positions (Z)-PUGNAc as an essential comparator tool alongside selective OGA inhibitors in any study aiming to disentangle the contributions of O-GlcNAc elevation versus hexosaminidase inhibition to metabolic phenotypes. A panel comprising (Z)-PUGNAc, a selective OGA inhibitor (e.g., NButGT or Thiamet G), and a selective hexosaminidase inhibitor (e.g., Gal-PUGNAc) enables definitive attribution of observed metabolic effects to specific enzyme targets [2].

Trauma-Hemorrhage and Cardiac Protection Research Leveraging In Vivo O-GlcNAc Elevation

In a rat trauma-hemorrhage (T-H) model, (Z)-PUGNAc administration improved cardiac output, organ perfusion, and reduced circulating levels of IL-6 and TNF-α, effects mediated through increased protein O-GlcNAc levels in cardiac tissue [1]. (Z)-PUGNAc increased cardiac O-GlcNAc levels approximately 2-fold following T-H in Sprague-Dawley rats at a dose of 200 μmol/kg (i.v.) [2]. For laboratories studying the cardioprotective role of O-GlcNAcylation in acute injury models, (Z)-PUGNAc provides a validated pharmacological tool with established in vivo dosing parameters and outcome measures, though investigators must account for the compound's hexosaminidase co-inhibition when interpreting mechanism-of-action data.

Lysosomal Hexosaminidase Inhibition Control in O-GlcNAc Biology Experiments

Because (Z)-PUGNAc inhibits lysosomal β-hexosaminidases at concentrations comparable to those required for OGA inhibition, it serves as a positive control compound for hexosaminidase-dependent effects in O-GlcNAc-focused experiments. For example, PUGNAc treatment—but not selective OGA inhibitor treatment—leads to accumulation of abnormal fOS structures in membrane fractions as a consequence of lysosomal β-hexosaminidase inhibition [1]. Similarly, PUGNAc-mediated effects on globotetraosylceramide (Gb4Cer) accumulation in HUVEC cells are partially recapitulated by Thiamet G but with weaker magnitude, suggesting a hexosaminidase-dependent component [2]. (Z)-PUGNAc therefore enables researchers to benchmark the full pharmacological consequence of dual enzyme inhibition and thereby calibrate the specificity of phenotypes observed with selective inhibitors.

Application
Selection Property
Validation Focus
Dual OGA/Hexosaminidase pathway studies
Verified (Z)-stereochemistry and non-selective inhibition profile
Dual-enzyme target engagement in glycoconjugate research models
Insulin resistance mechanism dissection
Comparator tool with defined hexosaminidase co-inhibition
Metabolic phenotype attribution; O-GlcNAc vs hexosaminidase endpoint review
In vivo O-GlcNAc cardioprotection research
Established in vivo dosing and O-GlcNAc elevation parameters
Model-response monitoring in trauma-hemorrhage models
Hexosaminidase inhibition benchmark control
Positive control for dual enzyme inhibition pharmacology
Calibrate specificity of phenotypes from selective OGA inhibitors

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

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